Cas no 2228176-64-3 (methyl 2-1-(2-aminoethyl)cyclobutylbenzoate)
methyl 2-1-(2-aminoethyl)cyclobutylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-1-(2-aminoethyl)cyclobutylbenzoate
- 2228176-64-3
- methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate
- EN300-1791862
-
- Inchi: 1S/C14H19NO2/c1-17-13(16)11-5-2-3-6-12(11)14(9-10-15)7-4-8-14/h2-3,5-6H,4,7-10,15H2,1H3
- InChI Key: DLTKSTGTBTXMDW-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=CC=1C1(CCN)CCC1)=O
Computed Properties
- Exact Mass: 233.141578849g/mol
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.3Ų
methyl 2-1-(2-aminoethyl)cyclobutylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791862-0.05g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1791862-0.1g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1791862-0.25g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1791862-0.5g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1791862-1.0g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1791862-2.5g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1791862-5.0g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1791862-10.0g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1791862-1g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1791862-5g |
methyl 2-[1-(2-aminoethyl)cyclobutyl]benzoate |
2228176-64-3 | 5g |
$3894.0 | 2023-09-19 |
methyl 2-1-(2-aminoethyl)cyclobutylbenzoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on methyl 2-1-(2-aminoethyl)cyclobutylbenzoate
Recent Advances in the Study of Methyl 2-1-(2-aminoethyl)cyclobutylbenzoate (CAS: 2228176-64-3)
Methyl 2-1-(2-aminoethyl)cyclobutylbenzoate (CAS: 2228176-64-3) is a specialized chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylbenzoate structure and aminoethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development, particularly in targeting neurological and inflammatory disorders.
The synthesis of methyl 2-1-(2-aminoethyl)cyclobutylbenzoate has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves yield and purity, addressing previous challenges in its production. This advancement is critical for enabling further pharmacological evaluations and potential large-scale applications.
Pharmacologically, methyl 2-1-(2-aminoethyl)cyclobutylbenzoate has demonstrated intriguing activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological conditions such as depression and anxiety. Researchers hypothesize that its cyclobutyl ring may contribute to enhanced binding specificity, reducing off-target effects commonly observed with similar compounds.
In addition to its neurological applications, recent investigations have explored its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of methyl 2-1-(2-aminoethyl)cyclobutylbenzoate exhibit inhibitory effects on key inflammatory cytokines, positioning it as a potential candidate for treating chronic inflammatory diseases. These findings are particularly significant given the growing need for novel anti-inflammatory agents with improved safety profiles.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with several preclinical trials currently underway. The scientific community anticipates that further studies will clarify its therapeutic potential and guide its development into clinically viable treatments.
In summary, methyl 2-1-(2-aminoethyl)cyclobutylbenzoate (CAS: 2228176-64-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further investigation. As synthesis methods improve and mechanistic studies advance, this compound may soon transition from bench to bedside, offering new therapeutic options for challenging medical conditions.
2228176-64-3 (methyl 2-1-(2-aminoethyl)cyclobutylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)